2-chloro-N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(4-(dimethylamino)phenyl)ethyl)benzenesulfonamide

• IUPAC Name: 2-chloro-N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-[4-(dimethylamino)phenyl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C25H28ClN3O2S/c1-28(2)22-13-11-20(12-14-22)24(29-16-15-19-7-3-4-8-21(19)18-29)17-27-32(30,31)25-10-6-5-9-23(25)26/h3-14,24,27H,15-18H2,1-2H3
• InChI Key: CIVFEBXHYFSFIJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNS(=O)(=O)C2=CC=CC=C2Cl)N3CCC4=CC=CC=C4C3
• Molecular Formula: C25H28ClN3O2S
• Molecular Weight: 470.0 g/mol

Description

2-chloro-N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(4-(dimethylamino)phenyl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C25H28ClN3O2S and its molecular weight is 470.03. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure and Interactions

The molecular structure and interactions within similar compounds have been extensively studied. For instance, a study by Gelbrich, Haddow, and Griesser (2011) on a related compound, "N-cyclohexylcarbamoyl-4-[2-(7-methoxy-4,4-dimethyl-1,3-dioxo-1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]benzenesulfonamide," highlighted the presence of intramolecular N—H⋯O=S interaction and intermolecular N—H⋯O=C hydrogen bonds, leading to the formation of hydrogen-bonded chains. This study emphasizes the importance of molecular interactions in determining the structural and potentially functional characteristics of sulfonamide compounds (Gelbrich et al., 2011).

Synthetic Routes and Chemical Properties

Research on synthetic routes and chemical properties of related compounds includes work on the synthesis of ortho- and meta-bis-(2'-oxazoline-5'-yl)benzenes from imidates using solvent-free cycloadditions, as described by Lerestif et al. (1997). This study showcases the regioselectivity and yield efficiency of cycloaddition reactions, providing a foundation for synthesizing related compounds with potential research and therapeutic applications (Lerestif et al., 1997).

Potential Therapeutic Applications

A significant area of research involves exploring the therapeutic applications of compounds with similar structures. Lolak et al. (2019) synthesized a series of ureido benzenesulfonamides incorporating 1,3,5-triazine moieties as inhibitors of carbonic anhydrase isoforms, which are relevant in cancer treatment. The study identified compounds with high selectivity and inhibitory efficiency against tumor-associated carbonic anhydrase isoforms, highlighting the potential of sulfonamide derivatives in developing anticancer agents (Lolak et al., 2019).